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Compound of Interest

Compound Name: 2-cyano-N-hexylacetamide

Cat. No.: B1352038 Get Quote

Technical Guide: 2-Cyano-N-hexylacetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-cyano-N-hexylacetamide, a

key chemical intermediate. The document outlines its chemical identity, physicochemical

properties, and a general synthesis workflow, offering valuable insights for its application in

research and development.

Chemical Identification
Identifier Value

IUPAC Name 2-Cyano-N-hexylacetamide[1]

CAS Number 52493-37-5[1]

Chemical Formula C₉H₁₆N₂O[1]

Synonyms
2-cyano-N-hexyl-acetamide, 2-cyano-N-hexyl-

ethanamide[1]

Physicochemical Properties
A summary of the key physicochemical properties for 2-cyano-N-hexylacetamide is presented

below. This data is essential for understanding its behavior in various experimental settings.
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Property Value

Molecular Weight 168.24 g/mol

MDL Number MFCD01349558

SMILES Code O=C(NCCCCCC)CC#N

Synthesis and Experimental Workflow
While specific, detailed experimental protocols for the synthesis of 2-cyano-N-hexylacetamide
are not readily available in the public domain, a general workflow can be inferred from the

synthesis of related N-substituted 2-cyanoacetamides. The most common synthetic route

involves the condensation of ethyl cyanoacetate with the corresponding amine, in this case,

hexylamine.

Below is a generalized experimental workflow for the synthesis of N-substituted 2-

cyanoacetamides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1352038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Isolation

Purification

Ethyl Cyanoacetate
Hexylamine

Mixing

Dissolve

Anhydrous Ethanol

Reaction Mixture

Transfer

Reflux
(e.g., 8-12 hours)

Cool to Room Temperature

Remove Solvent
(Rotary Evaporation)

Add Cold Water

Collect Crude Product

Crude 2-Cyano-N-hexylacetamide

Recrystallize from
Ethanol/Water

Dry under Vacuum

Pure 2-Cyano-N-hexylacetamide

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-substituted 2-cyanoacetamides.
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Applications in Drug Development and Research
Cyanoacetamide derivatives are recognized as versatile building blocks in organic synthesis,

particularly for the preparation of various heterocyclic compounds with potential biological

activities. While specific signaling pathways involving 2-cyano-N-hexylacetamide are not

documented, related cyanoacrylamide derivatives have been investigated as inhibitors of

signaling kinases, such as Transforming growth factor beta-activated kinase 1 (TAK1), which

plays a role in the NF-κB and MAPK signaling pathways.[2]

Derivatives of 2-cyanoacetamide are also explored for their anti-inflammatory and antimicrobial

properties.[3][4] The hexyl group in 2-cyano-N-hexylacetamide introduces lipophilicity, which

may influence its pharmacokinetic properties and interaction with biological targets. Further

research is required to elucidate the specific biological activities and potential therapeutic

applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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